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Compound of Interest

Compound Name: N-Benzylcinchonidinium chloride

Cat. No.: B211478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Benzylcinchonidinium chloride is a quaternary ammonium salt derived from the natural

cinchona alkaloid, cinchonidine. It is widely recognized as a highly effective chiral phase-

transfer catalyst in asymmetric synthesis.[1] Its rigid chiral framework and tunable properties

make it an invaluable tool for the enantioselective synthesis of a wide range of chiral

molecules, particularly unnatural amino acids, which are crucial building blocks in

pharmaceutical development.[1][2] This technical guide provides a detailed overview of the

structure, properties, and applications of N-Benzylcinchonidinium chloride, including

experimental protocols and mechanistic insights.

Chemical Structure and Properties
N-Benzylcinchonidinium chloride possesses a well-defined three-dimensional structure that

is key to its function as a chiral catalyst. The molecule features a quinoline ring system linked to

a quinuclidine moiety, with a benzyl group attached to the quinuclidine nitrogen, creating a

chiral quaternary ammonium center.

Chemical Structure:

Caption: 2D structure of N-Benzylcinchonidinium chloride.
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Physicochemical Properties

A summary of the key physicochemical properties of N-Benzylcinchonidinium chloride is

presented in the table below.

Property Value Reference

IUPAC Name

(R)-[(2S,4S,5R)-1-benzyl-5-

ethenyl-1-

azoniabicyclo[2.2.2]octan-2-yl]-

quinolin-4-ylmethanol;chloride

[3]

Molecular Formula C₂₆H₂₉ClN₂O [1][4][5]

Molecular Weight 420.97 g/mol [4][5]

Appearance
White to light yellow crystalline

powder
[1][6]

Melting Point
173 °C or 210 °C

(decomposes)
[5][6]

Optical Rotation
[α]²⁰/D = -180° to -195° (c = 1.3

in H₂O)
[4][7]

Solubility Soluble in water and methanol. [6]

SMILES

C=CC1C[N+]2(CCC1CC2C(C3

=CC=NC4=CC=CC=C34)O)C

C5=CC=CC=C5.[Cl-]

[3]

pKa
Data not available in the

searched literature.

¹H NMR
Spectral data not available in

the searched literature.
[8][9][10][11]

¹³C NMR
Spectral data not available in

the searched literature.
[8][9][11][12][13][14]

IR Spectroscopy
Spectral data not available in

the searched literature.
[8][9]
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Applications in Asymmetric Synthesis
N-Benzylcinchonidinium chloride is a premier chiral phase-transfer catalyst for a variety of

asymmetric transformations. Its primary application lies in the enantioselective alkylation of

glycine imine esters to produce non-proteinogenic α-amino acids.[2][15] It is also employed in

other reactions such as Michael additions, aldol reactions, and cyclopropanations.

Mechanism of Asymmetric Phase-Transfer Catalysis

The catalytic cycle in a typical phase-transfer alkylation involves the following key steps:

Aqueous Phase

Organic Phase

Inorganic Base (e.g., KOH)

Prochiral Enolate (aqueous)

Deprotonation

Chiral Ion Pair
[Q+Enolate-]

Phase Transfer

Glycine Imine Ester

N-Benzylcinchonidinium
Chloride (Q+Cl-)

Alkylated Product

Alkylation

Regenerated Catalyst
(Q+X-)

Release of Product

Alkylating Agent (R-X)

Ion Exchange

Click to download full resolution via product page

Caption: Mechanism of phase-transfer catalyzed asymmetric alkylation.
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1. Synthesis of (-)-N-Benzylcinchonidinium Chloride[16]

This protocol details the synthesis of the catalyst itself.

Materials:

Cinchonidine

Benzyl chloride

Absolute acetone

Procedure:

To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser

with a drying tube, add cinchonidine (2.94 g, 10.0 mmol) and benzyl chloride (1.90 g, 1.57

mL, 15.0 mmol).

Add 70 mL of absolute acetone to the flask.

Heat the mixture under reflux for 2 days.

Cool the resulting yellowish solution to room temperature.

Collect the precipitated product by suction filtration using a Büchner funnel.

Wash the product on the filter twice with 20 mL portions of acetone.

Dry the product to obtain (-)-N-benzylcinchonidinium chloride.

Expected Yield: 3.15 g (7.48 mmol, 75%)

Start Combine Cinchonidine,
Benzyl Chloride, and Acetone Reflux for 2 days Cool to Room Temperature Suction Filter

Precipitate Wash with Acetone (2x) Dry the Product End

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Benzylcinchonidinium chloride.
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2. Asymmetric Alkylation of N-(Diphenylmethylene)glycine tert-Butyl Ester[17][18][19]

This protocol describes a typical application of N-Benzylcinchonidinium chloride in the

synthesis of a chiral amino acid precursor.

Materials:

N-(Diphenylmethylene)glycine tert-butyl ester

Benzyl bromide

N-Benzylcinchonidinium chloride

Toluene

50% aqueous potassium hydroxide (w/w)

Dichloromethane

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

Reaction Setup: In a round-bottom flask, dissolve N-(diphenylmethylene)glycine tert-butyl

ester (1.0 equivalent) and N-Benzylcinchonidinium chloride (0.1 equivalents) in toluene.

Addition of Base: Add a 50% aqueous solution of potassium hydroxide (10 equivalents) to

the reaction mixture.

Alkylation: Vigorously stir the biphasic mixture and cool to 0 °C in an ice bath. Add benzyl

bromide (1.2 equivalents) dropwise.
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Reaction Monitoring: Continue stirring at 0 °C and monitor the reaction progress by thin-layer

chromatography.

Workup: Once the reaction is complete, dilute the mixture with water and dichloromethane.

Separate the organic layer.

Extraction: Extract the aqueous layer twice with dichloromethane.

Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium

sulfate. Filter and concentrate under reduced pressure.

Chromatography: Purify the crude product by silica gel column chromatography using a

gradient of ethyl acetate in hexane.

Biological Activity
While the primary application of N-Benzylcinchonidinium chloride is in chemical synthesis,

Cinchona alkaloids, in general, are known for their diverse biological activities.[20][21][22][23]

[24] The parent compound, cinchonidine, exhibits antimalarial properties.[20] Some Cinchona

alkaloids have been reported to interact with ion channels, although specific data for N-
Benzylcinchonidinium chloride is limited in the currently available literature.[1] The biological

effects of this specific derivative remain an area for further investigation. Due to the lack of

specific data on the interaction of N-Benzylcinchonidinium chloride with particular signaling

pathways or ion channels, a detailed diagram cannot be provided at this time.

Conclusion
N-Benzylcinchonidinium chloride is a powerful and versatile chiral phase-transfer catalyst

with significant applications in asymmetric synthesis, particularly for the preparation of chiral

amino acids. Its well-defined structure and predictable stereochemical outcomes make it a

valuable tool for researchers in both academic and industrial settings. While its biological

properties are not as extensively studied as its catalytic applications, the broader family of

Cinchona alkaloids demonstrates a range of biological activities that may warrant further

investigation for this specific derivative. The detailed protocols provided in this guide offer a

practical starting point for the synthesis and application of this important catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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